Cas no 2354204-22-9 (2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid)

• Product Name: 2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid
• CAS No: 2354204-22-9
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5654700
• PubChem ID: 165888821
• Update Time: 2025-10-24

2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(benzyloxy)carbonyl]amino}-3-methylphenyl)propanoic acid
• EN300-27733203
• 2354204-22-9
• 2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid

• Inchi： 1S/C18H19NO4/c1-12-10-15(13(2)17(20)21)8-9-16(12)19-18(22)23-11-14-6-4-3-5-7-14/h3-10,13H,11H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： XJZCCVNRKCABJO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1C=CC(=CC=1C)C(C(=O)O)C)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid

2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid: A Comprehensive Overview

2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid (CAS No. 2354204-22-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzyl (4-(1-hydroxy-1-methylethyl)-3-methylphenyl)carbamate, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research findings.

Chemical Structure and Properties

The molecular formula of 2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid is C₁₇H₁₉NO₄, with a molecular weight of 305.34 g/mol. The compound features a benzyl carbamate group attached to a substituted phenyl ring, which is further modified by a propanoic acid moiety. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for various applications in drug discovery and development.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but it has limited solubility in water. Its melting point is reported to be around 165-167°C, and it is stable under standard laboratory conditions. These properties make it suitable for use in a variety of experimental settings, including in vitro assays and animal models.

Synthesis Methods

The synthesis of 2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-amino-3-methylbenzoic acid with benzyl chloroformate in the presence of a base such as triethylamine. This step forms the benzyl carbamate intermediate, which is then reacted with acetone under acidic conditions to introduce the propanoic acid moiety.

An alternative approach involves the use of palladium-catalyzed coupling reactions to construct the desired molecular framework. This method offers higher yields and better control over the stereochemistry of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, reducing the use of hazardous reagents and minimizing waste generation.

Biological Properties and Applications

2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid has been extensively studied for its potential therapeutic applications. One of its key biological activities is its ability to modulate enzyme activity, particularly in the context of protease inhibition. Research has shown that this compound can effectively inhibit serine proteases, which are involved in various physiological processes such as blood coagulation and inflammation.

In addition to its enzymatic effects, 2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid has demonstrated anti-inflammatory properties. Studies using both in vitro and in vivo models have indicated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Clinical Trials and Research Developments

The potential therapeutic benefits of 2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles in human subjects.

A recent phase II clinical trial focused on evaluating the compound's effectiveness in treating rheumatoid arthritis (RA). The study involved a cohort of patients who received daily oral doses of the compound over a period of 12 weeks. Preliminary results indicated significant improvements in disease activity scores and reduced joint inflammation compared to placebo-treated controls.

Future Perspectives

The ongoing research on 2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid holds great promise for advancing our understanding of its biological mechanisms and potential therapeutic applications. Future studies are likely to focus on optimizing its pharmacological properties, exploring new delivery methods, and investigating its efficacy in treating other inflammatory conditions such as inflammatory bowel disease (IBD).

In conclusion, 2-(4-{(benzyloxy)carbonylamino}-3-methylphenyl)propanoic acid (CAS No. 2354204-22-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an exciting candidate for further development and clinical application.